Cas no 1805849-88-0 (1-Bromo-1-(4-chloro-3-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-chloro-3-ethylphenyl)propan-2-one
• CAS No: 1805849-88-0
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 4975645
• Update Time: 2025-06-07

1-Bromo-1-(4-chloro-3-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-chloro-3-ethylphenyl)propan-2-one

• Inchi： 1S/C11H12BrClO/c1-3-8-6-9(4-5-10(8)13)11(12)7(2)14/h4-6,11H,3H2,1-2H3
• InChI Key： IBYNYNUXMXHZSY-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(CC)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(4-chloro-3-ethylphenyl)propan-2-one

Introduction to 1-Bromo-1-(4-chloro-3-ethylphenyl)propan-2-one (CAS No. 1805849-88-0)

1-Bromo-1-(4-chloro-3-ethylphenyl)propan-2-one, identified by the CAS number 1805849-88-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of brominated and chlorinated aromatic ketones, which are widely explored for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both bromine and chlorine substituents on an aromatic ring, coupled with a ketone functional group, make it a versatile intermediate in synthetic chemistry.

The 1-bromo-1-(4-chloro-3-ethylphenyl)propan-2-one structure is highly intriguing due to its ability to serve as a precursor in the synthesis of more complex molecules. In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases, including cancer, inflammation, and neurological disorders. The unique combination of halogen atoms in this compound enhances its reactivity, making it a valuable building block for constructing pharmacophores with enhanced binding affinity and selectivity.

One of the most compelling aspects of 1-bromo-1-(4-chloro-3-ethylphenyl)propan-2-one is its role in the development of small-molecule inhibitors. Researchers have leveraged its structural framework to design molecules that interact with specific biological targets. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in cancer progression. The bromine atom, in particular, can be readily modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of diverse functional groups and the exploration of new chemical space.

Recent advancements in computational chemistry have further highlighted the potential of 1-bromo-1-(4-chloro-3-ethylphenyl)propan-2-one as a lead compound. Molecular modeling studies have demonstrated that slight modifications to its structure can significantly enhance its binding affinity to biological targets. This has spurred interest in using machine learning algorithms to predict novel analogs with improved pharmacological properties. Such computational approaches are becoming increasingly integral in drug discovery pipelines, enabling researchers to accelerate the identification of promising candidates.

The synthesis of 1-bromo-1-(4-chloro-3-ethylphenyl)propan-2-one itself is a testament to the ingenuity of modern organic synthesis. The process typically involves multi-step reactions starting from readily available precursors. The chlorination and bromination steps are critical and require careful optimization to ensure high yields and purity. Advances in catalytic systems have made these transformations more efficient and environmentally benign, aligning with the growing emphasis on sustainable chemistry.

In the realm of medicinal chemistry, 1-bromo-1-(4-chloro-3-ethylphenyl)propan-2-one has been explored as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By modifying the aromatic ring or introducing additional functional groups, researchers can fine-tune the properties of this compound to achieve selective inhibition of specific kinases. This approach has led to several promising candidates entering preclinical development.

The versatility of 1-bromo-1-(4-chloro-3-ethylphenyl)propan-2-one extends beyond its use as an intermediate in drug synthesis. It has also been utilized in materials science applications, where its ability to participate in polymerization reactions makes it a valuable monomer for creating novel materials with tailored properties. These materials may find applications in coatings, adhesives, or even electronic devices, showcasing the broad utility of this compound.

As research continues to evolve, the importance of compounds like 1-bromo-1-(4-chloro-3-ethylphenyl)propan-2-one is likely to grow further. The integration of interdisciplinary approaches—combining organic synthesis, computational modeling, and biological assays—will be key to unlocking its full potential. By leveraging cutting-edge technologies and innovative methodologies, scientists are poised to discover new applications for this versatile molecule.

In conclusion, 1-Bromo - 1 - ( 4 - chloro - 3 - ethyl phenyl ) pro pan - 2 - one ( CAS no . 1805849 - 88 - 0 ) stands as a remarkable example of how structural complexity can be harnessed for therapeutic and material science applications . Its unique combination of reactivity and functionality makes it an indispensable tool in modern chemical research . As we continue to explore its possibilities , it is clear that this compound will remain at the forefront of scientific discovery for years to come .